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1-Butyl-2-nitrobenzene (C10H13NO2) is an aromatic organic compound that belongs to the
nitrobenzene family. Characterized by a benzene ring substituted with a butyl group and a nitro
group at adjacent (ortho) positions, this molecule serves as a valuable, though specialized,
intermediate in organic synthesis. While not a household name in pharmaceuticals, its
structural motifs—the lipophilic alkyl chain and the synthetically versatile nitro group—are of
significant interest to researchers in medicinal chemistry and materials science. The strategic
placement of these groups offers a unique platform for creating more complex molecular
architectures.

The presence of the nitro group, a strong electron-withdrawing group, profoundly influences the
electronic properties of the aromatic ring, deactivating it towards electrophilic substitution.
Conversely, this same group is a key precursor to the corresponding aniline, a foundational
building block in the synthesis of countless dyes, polymers, and, most importantly for this
audience, pharmacologically active agents. The n-butyl group, in contrast, is an electron-
donating group that increases the molecule's lipophilicity, a critical parameter for modulating
the pharmacokinetic profiles of potential drug candidates.
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This guide provides an in-depth examination of 1-butyl-2-nitrobenzene, from its fundamental
physicochemical properties and spectroscopic signature to its synthesis, reactivity, and
potential applications in drug discovery.

Section 1: Molecular Identity and Physicochemical
Properties

Understanding the fundamental properties of a compound is the bedrock of its application in a
laboratory setting. 1-Butyl-2-nitrobenzene is a clear, light yellow to amber liquid under
standard conditions. Its identity is established by a unique combination of identifiers and
physical constants.

Property Value Source(s)

IUPAC Name 1-butyl-2-nitrobenzene

Chemical Formula C10H13NO2

Molecular Weight 179.22 g/mol

CAS Number 7137-55-5

Appearance (-:Ieér light yellow to dark green
liquid

Density 1.06 g/cm3

Boiling Point 127 °C at 10 mmHg

Refractive Index 1.5200-1.5240

SMILES CCCCC1=CC=CC=C1[O]

InChiKey RSVIEXUVWMYRGB-

UHFFFAOYSA-N

Section 2: Spectroscopic Characterization

Spectroscopic analysis provides an unambiguous fingerprint of a molecule's structure. The
following data, based on established principles and data from isomeric and related compounds,
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outlines the expected spectroscopic signature of 1-butyl-2-nitrobenzene.
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Technique

Expected Observations

1H NMR

Aromatic Region (approx. 7.2-7.8 ppm): Four
distinct signals corresponding to the four
protons on the substituted benzene ring. The
proton ortho to the nitro group will be the most
downfield. Alkyl Region (approx. 0.9-2.8 ppm): A
triplet around 0.9 ppm (CHs), two multiplets
between 1.3-1.8 ppm (two internal CHz groups),
and a triplet around 2.8 ppm (CHz group
attached to the ring), deshielded by the aromatic

system.

13C NMR

Aromatic Region (approx. 120-150 ppm): Six
signals are expected. The carbon bearing the
nitro group (C2) would be significantly downfield
(around 150 ppm), and the carbon bearing the
butyl group (C1) would also be downfield. The
other four aromatic carbons would appear
between 120-135 ppm. Alkyl Region (approx.
14-35 ppm): Four distinct signals for the butyl

group carbons.

IR Spectroscopy

Nitro Group (NO2): Two strong, characteristic
absorption bands are the most telling feature.
An asymmetric stretching band around 1520-
1560 cm~1 and a symmetric stretching band
around 1345-1385 cm~1. Aromatic Ring: C-H
stretching vibrations above 3000 cm~1, and C=C
stretching vibrations in the 1450-1600 cm™1
region. Alkyl Group (C-H): Stretching vibrations
just below 3000 cm~t (approx. 2850-2960

cm™1).

Mass Spec (El)

Molecular lon (M*): A clear peak at m/z = 179
corresponding to the molecular weight. Key
Fragments: Loss of the nitro group (-NOz, 46
amu) leading to a peak at m/z = 133. Loss of an

oxygen atom (-O, 16 amu) from the nitro group
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to give a peak at m/z = 163. Fragmentation of
the butyl chain, such as the loss of a propyl
radical (-CsH7, 43 amu) to yield a prominent

peak at m/z = 136.

Section 3: Synthesis and Key Reactions

The synthesis and subsequent chemical transformations of 1-butyl-2-nitrobenzene are central
to its utility as a chemical intermediate.

Proposed Synthesis: Electrophilic Nitration of
Butylbenzene

A standard and logical approach to synthesizing 1-butyl-2-nitrobenzene is through the direct
electrophilic aromatic substitution (nitration) of butylbenzene. The butyl group is an ortho-,
para-directing activator, meaning the reaction will yield a mixture of 2-nitro and 4-nitro isomers,
which must then be separated.

Protocol: Nitration of Butylbenzene

o Reaction Setup: In a three-necked flask equipped with a dropping funnel, magnetic stirrer,
and thermometer, cool a mixture of concentrated sulfuric acid (H2SOa4) to 0-5 °C in an ice
bath.

 Nitrating Mixture: Slowly add concentrated nitric acid (HNOs) to the cooled sulfuric acid with
continuous stirring, ensuring the temperature does not exceed 10 °C. This forms the active
nitronium ion (NO2*).

e Substrate Addition: Add butylbenzene dropwise from the funnel to the nitrating mixture. The
rate of addition should be controlled to maintain the reaction temperature below 15 °C.

e Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1-2
hours to ensure the reaction goes to completion.

e Quenching: Carefully pour the reaction mixture over crushed ice to quench the reaction and
precipitate the oily product mixture.
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o Workup: Separate the organic layer. Wash it sequentially with cold water, a dilute sodium
bicarbonate solution (to neutralize residual acid), and finally with brine.

» Drying and Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium
sulfate. Remove the solvent under reduced pressure. The resulting isomeric mixture of 1-
butyl-2-nitrobenzene and 1-butyl-4-nitrobenzene can be separated using fractional
distillation or column chromatography.

Causality Behind Experimental Choices:

» Sulfuric Acid Catalyst: H2SOa acts as both a catalyst and a dehydrating agent, protonating
nitric acid to facilitate the formation of the highly electrophilic nitronium ion (NO2z%), which is
the active agent in the substitution.

o Low Temperature Control: The nitration reaction is highly exothermic. Maintaining a low
temperature is crucial to prevent over-nitration (dinitration) and to minimize side reactions,
ensuring better control and safety.

e Aqueous Workup: The washing steps are essential to remove the strong acid catalyst and
any unreacted reagents, which is critical for the stability and purity of the final product.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1266369/docs?utm_src=pdf-body#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://www.benchchem.com/product/b1266369/docs?utm_src=pdf-body#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reagent Preparation Reaction Core
Nitric Acid Sulfuric Acid Butvlbenzene
(HNO3) (H2S0a4) y
2. Add Slowly 1. Add . Add Dropwise

: | Reaction at 0-15 a

4/ Stir, then Quench

(Quench on Ice)

Purification

Aqueous Wash
(H20, NaHCOs, Brine)

:
(“ortsos )
i

Purify
(Distillation/Chromatography)

1-Butyl-2-nitrobenzene

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 1-butyl-2-nitrobenzene.
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Key Reactivity: Reduction to 2-Butylaniline

The most significant reaction for drug development professionals is the reduction of the nitro
group to an amine. This transformation opens the door to a vast array of subsequent chemical
modifications, as the resulting 2-butylaniline is a versatile nucleophile.

Common methods for this reduction include:

o Catalytic Hydrogenation: Using hydrogen gas (Hz) with a metal catalyst such as Palladium
(Pd), Platinum (Pt), or Nickel (Ni). This is often a clean and high-yielding method.

o Metal-Acid Reduction: Classic methods using metals like Tin (Sn) or Iron (Fe) in the
presence of a strong acid like hydrochloric acid (HCI).

o Biocatalysis: Emerging studies show that nitroreductase enzymes can be used for the clean
and efficient reduction of nitroaromatics to anilines under benign conditions.

This conversion is pivotal because the aniline functional group is a key component in
approximately 25% of all pharmaceuticals.
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Caption: Key synthetic transformation of 1-butyl-2-nitrobenzene.
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Section 4: Relevance in Drug Discovery and
Development

While 1-butyl-2-nitrobenzene itself is not a therapeutic agent, its value lies in its potential as a
scaffold or intermediate in the synthesis of novel drug candidates.

o Precursor to Bioactive Anilines: As detailed above, the reduction to 2-butylaniline is the most
critical application. This aniline can then be used in a multitude of coupling reactions (e.qg.,
amide bond formation, Buchwald-Hartwig amination) to build more complex molecules. The
resulting structures are common in kinase inhibitors, GPCR ligands, and other drug classes.

e Modulation of Physicochemical Properties: The n-butyl group is a classic substituent used to
increase lipophilicity (logP). In drug design, systematically modifying alkyl chain length is a
common strategy to optimize a compound's absorption, distribution, metabolism, and
excretion (ADME) profile, potentially improving membrane permeability and oral
bioavailability.

o Scaffold for Fragment-Based Drug Discovery (FBDD): The core structure can be viewed as a
fragment that combines aromaticity with a defined lipophilic vector. In FBDD, such fragments
can be screened for weak binding to a biological target, with subsequent "growing" or
"linking" efforts building upon the initial hit to create a potent lead compound. The nitro
group's reactivity makes it an ideal handle for these subsequent modifications.

Although nitroaromatic compounds can sometimes be associated with toxicity, their role as
synthetic intermediates is undisputed. In a multi-step synthesis, the nitro group is typically

transformed early in the sequence, mitigating concerns about its presence in the final drug
molecule.

Section 5: Safety and Handling

Nitroaromatic compounds must be handled with caution. Based on data for nitrobenzene and
related compounds, the following precautions are essential.

o Toxicity: Nitrobenzene and its analogues are toxic if swallowed, inhaled, or absorbed through
the skin. They can interfere with the blood's ability to carry oxygen, leading to
methemoglobinemia.
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o Carcinogenicity: Nitrobenzene is suspected of causing cancer and may cause reproductive
harm. It should be handled as a potential carcinogen with extreme caution.

» Handling: Always work in a well-ventilated chemical fume hood. Wear appropriate personal
protective equipment (PPE), including nitrile or butyl rubber gloves, safety goggles, and a lab
coat. Avoid inhalation of vapors and direct contact with skin and eyes.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames. It is a combustible liquid.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations at an approved waste disposal plant.

Conclusion

1-Butyl-2-nitrobenzene is a specialized chemical building block whose value is primarily
realized through its chemical transformations. For researchers and professionals in drug
development, its significance is not as an end product, but as a strategic starting point. The
compound cleverly combines a lipophilic modulator (the butyl group) with a highly versatile
synthetic handle (the nitro group). The facile conversion of the nitro group to an amine provides
a gateway to a rich and diverse chemical space, enabling the synthesis of novel compounds for
biological screening. A thorough understanding of its properties, synthesis, and reactivity allows
scientists to effectively leverage this molecule in the complex, multi-step campaigns that define
modern drug discovery.

References

» National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 81555, 1-Butyl-2-nitrobenzene. PubChem. Available at: [Link]

o National Institute of Standards and Technology. 1-tert-Butyl-2-nitrobenzene. NIST Chemistry
WebBook. Available at: [Link]

» National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 74674, 1-(1,1-Dimethylethyl)-2-nitrobenzene. PubChem. Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1266369/docs?utm_src=pdf-body#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://www.benchchem.com/product/b1266369/docs?utm_src=pdf-body#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-2-nitrobenzene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1886573&Type=Mass
https://pubchem.ncbi.nlm.nih.gov/compound/74674
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 86858, 1-(1-Methylpropyl)-2-nitrobenzene. PubChem. Available at: [Link]

» National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 77691, 1,3,5-Tri-tert-butyl-2-nitrobenzene. PubChem. Available at: [Link]

e SpectraBase. 1-NITRO-2,4,6-TRI-tert-BUTYLBENZENE. SpectraBase. Available at: [Link]

» National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 88632, 1-Butyl-4-nitrobenzene. PubChem. Available at: [Link]

e Carl Roth.

 To cite this document: BenchChem. [Introduction: Situating 1-Butyl-2-nitrobenzene in
Synthetic Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266369/docs#introduction-situating-1-butyl-2-
nitrobenzene-in-synthetic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/86858
https://pubchem.ncbi.nlm.nih.gov/compound/77691
https://spectrabase.com/spectrum/KRwXsaJn8zA
https://pubchem.ncbi.nlm.nih.gov/compound/88632
https://www.benchchem.com/product/b1266369/docs#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://www.benchchem.com/product/b1266369/docs#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://www.benchchem.com/product/b1266369/docs#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://www.benchchem.com/product/b1266369/docs#introduction-situating-1-butyl-2-nitrobenzene-in-synthetic-chemistry
https://www.benchchem.com/product/b1266369?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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